Cas no 1341141-93-2 (4-chloro-1-(cyclopentylmethyl)-1H-pyrazol-3-amine)

• Product Name: 4-chloro-1-(cyclopentylmethyl)-1H-pyrazol-3-amine
• CAS No: 1341141-93-2
• MF: C₉H₁₄ClN₃
• MW: 199.680560588837
• CID: 5799474
• PubChem ID: 64040426
• Update Time: 2025-05-25

4-chloro-1-(cyclopentylmethyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-(cyclopentylmethyl)-1H-pyrazol-3-amine
• 1341141-93-2
• EN300-1107748
• AKOS013357044

• Inchi： 1S/C9H14ClN3/c10-8-6-13(12-9(8)11)5-7-3-1-2-4-7/h6-7H,1-5H2,(H2,11,12)
• InChI Key： VYHPPWLTFGYHIE-UHFFFAOYSA-N
• SMILES： ClC1C(N)=NN(C=1)CC1CCCC1

Computed Properties

• Exact Mass: 199.0876252g/mol
• Monoisotopic Mass: 199.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 4-chloro-1-(cyclopentylmethyl)-1H-pyrazol-3-amine

Comprehensive Overview of 4-chloro-1-(cyclopentylmethyl)-1H-pyrazol-3-amine (CAS No. 1341141-93-2)

4-chloro-1-(cyclopentylmethyl)-1H-pyrazol-3-amine is a specialized organic compound with a unique molecular structure, combining a pyrazole core with a cyclopentylmethyl substituent. This compound, identified by its CAS number 1341141-93-2, has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of both chloro and amine functional groups in its structure makes it a valuable building block for synthesizing more complex molecules with tailored properties.

In recent years, the demand for pyrazole derivatives like 4-chloro-1-(cyclopentylmethyl)-1H-pyrazol-3-amine has surged, driven by their applications in drug discovery and crop protection. Researchers are particularly interested in its role as a precursor for developing novel kinase inhibitors and antimicrobial agents, addressing global health challenges such as antibiotic resistance. The compound's cyclopentylmethyl group enhances its lipophilicity, potentially improving membrane permeability in biological systems—a critical factor in modern drug design.

The synthesis of CAS 1341141-93-2 typically involves multi-step organic reactions, including cyclization and selective chlorination. Advanced analytical techniques like NMR spectroscopy and high-resolution mass spectrometry are employed to verify its purity and structural integrity. With the rise of green chemistry trends, scientists are also exploring eco-friendly synthetic routes for this compound to minimize environmental impact, aligning with the pharmaceutical industry's sustainability goals.

From a commercial perspective, 4-chloro-1-(cyclopentylmethyl)-1H-pyrazol-3-amine is available through specialized chemical suppliers catering to research institutions and industrial laboratories. Its pricing and availability often correlate with the scale of production and purity grades (e.g., >98% HPLC purity for preclinical studies). The compound's stability under standard storage conditions (typically 2-8°C in inert atmospheres) makes it practical for long-term research projects.

Emerging studies suggest potential applications of this pyrazol-3-amine derivative in material science, particularly in designing organic semiconductors and coordination polymers. Its electron-rich nitrogen atoms enable interesting metal-binding properties, opening doors for catalytic applications. As the scientific community continues to investigate heterocyclic compounds, 1341141-93-2 remains a compound of significant interest for multidisciplinary research.

Quality control protocols for 4-chloro-1-(cyclopentylmethyl)-1H-pyrazol-3-amine emphasize rigorous characterization to ensure batch-to-batch consistency—a critical requirement for reproducible research outcomes. Regulatory compliance documentation, including Certificate of Analysis (CoA) and Material Safety Data Sheets (MSDS), are typically provided by reputable manufacturers to support proper handling and usage in laboratory settings.

Future research directions for this compound may explore its utility in bioconjugation chemistry or as a scaffold for proteolysis-targeting chimeras (PROTACs)—an exciting frontier in targeted protein degradation therapeutics. The growing interest in fragment-based drug discovery also positions this molecule as a valuable fragment library component due to its balanced physicochemical properties and three-dimensional character imparted by the cyclopentyl group.